2-Methyl-5-[[2-(1,2-oxazol-3-yl)acetyl]amino]benzoic acid

• IUPAC Name: 2-methyl-5-[[2-(1,2-oxazol-3-yl)acetyl]amino]benzoic acid
• InChI: InChI=1S/C13H12N2O4/c1-8-2-3-9(6-11(8)13(17)18)14-12(16)7-10-4-5-19-15-10/h2-6H,7H2,1H3,(H,14,16)(H,17,18)
• InChI Key: PXGKKKNVCWKYCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=NOC=C2)C(=O)O
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol

Description

2-Methyl-5-[[2-(1,2-oxazol-3-yl)acetyl]amino]benzoic acid, also known as MOA-728, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a derivative of the non-steroidal anti-inflammatory drug (NSAID) mefenamic acid, and has been shown to have a range of interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-Methyl-5-[[2-(1,2-oxazol-3-yl)acetyl]amino]benzoic acid is not fully understood, but it is thought to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and other inflammatory mediators. This compound has been shown to selectively inhibit the activity of COX-2, which is the isoform of the enzyme that is most closely associated with inflammation and pain.
Biochemical and Physiological Effects:
This compound has a range of interesting biochemical and physiological effects, which have been studied extensively in the literature. Some of the key effects of this compound include:
1. Analgesic effects: this compound has been shown to have analgesic effects in animal models of pain, which may be related to its ability to inhibit COX-2 activity.
2. Anti-inflammatory effects: this compound has been shown to have anti-inflammatory effects, which may be related to its ability to inhibit COX-2 activity and reduce the production of inflammatory mediators.
3. Anti-tumor effects: this compound has been shown to have anti-tumor effects in animal models of cancer, which may be related to its ability to inhibit the activity of COX-2 and reduce the production of pro-tumor mediators.

Advantages and Limitations for Lab Experiments

2-Methyl-5-[[2-(1,2-oxazol-3-yl)acetyl]amino]benzoic acid has a number of advantages and limitations for use in laboratory experiments. Some of the key advantages include:
1. Selectivity: this compound is a selective inhibitor of COX-2, which means that it can be used to study the specific role of this enzyme in a variety of physiological processes.
2. Availability: this compound can be synthesized in large quantities, which makes it readily available for use in laboratory experiments.
3. Versatility: this compound has a range of interesting biochemical and physiological effects, which makes it a versatile tool for studying a variety of different research questions.
Some of the limitations of this compound for use in laboratory experiments include:
1. Specificity: Although this compound is selective for COX-2, it may still have off-target effects on other enzymes or physiological processes.
2. Toxicity: this compound has been shown to have some toxicity in animal models, which may limit its use in certain experimental settings.
3. Cost: this compound can be expensive to synthesize, which may limit its use in some research labs.

Future Directions

There are a number of interesting future directions for research involving 2-Methyl-5-[[2-(1,2-oxazol-3-yl)acetyl]amino]benzoic acid. Some of the key areas of research that could be explored include:
1. Combination therapy: this compound could be used in combination with other drugs to enhance its therapeutic effects in a variety of disease states, such as cancer or chronic pain.
2. Mechanistic studies: Further mechanistic studies could be conducted to better understand the specific biochemical and physiological effects of this compound.
3. Development of analogs: Analog compounds of this compound could be developed to enhance its selectivity and reduce its toxicity in animal models.
4. Clinical trials: Clinical trials could be conducted to evaluate the safety and efficacy of this compound in humans, with a particular focus on its potential use in cancer or chronic pain management.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in scientific research. It has a range of interesting biochemical and physiological effects, and has been used in a variety of experimental settings. Further research is needed to fully understand the mechanisms of action of this compound, and to explore its potential use in clinical settings.

Synthesis Methods

The synthesis of 2-Methyl-5-[[2-(1,2-oxazol-3-yl)acetyl]amino]benzoic acid involves the acylation of mefenamic acid with 2-(1,2-oxazol-3-yl)acetic acid, followed by a series of chemical reactions to produce the final product. This synthesis method has been well-established in the literature, and has been used to produce this compound in large quantities for use in scientific research.

Scientific Research Applications

2-Methyl-5-[[2-(1,2-oxazol-3-yl)acetyl]amino]benzoic acid has been studied extensively for its potential use as a tool in scientific research. It has been shown to have a range of interesting biochemical and physiological effects, and has been used in a variety of experimental settings. Some of the key areas of research that have utilized this compound include:
1. Pain research: this compound has been shown to have analgesic effects in animal models of pain, and has been used to study the mechanisms of pain perception in the nervous system.
2. Inflammation research: this compound has been shown to have anti-inflammatory effects, and has been used to study the role of inflammation in a variety of disease states.
3. Cancer research: this compound has been shown to have anti-tumor effects in animal models of cancer, and has been used to study the mechanisms of tumor growth and metastasis.